Cas no 2586-89-2 (3-Heptyne)

• Product Name: 3-Heptyne
• CAS No: 2586-89-2
• MF: C₇H₁₂
• MW: 96.1701822280884
• MDL: MFCD00039960
• CID: 270495
• PubChem ID: 24864240
• Update Time: 2025-04-19

3-Heptyne Chemical and Physical Properties

Names and Identifiers

• 3-Heptyne
• hept-3-yne
• 1-Ethyl-2-propylacetylene
• DTXSID10180509
• ASI2RQ5WEI
• EINECS 219-967-7
• J-016152
• NS00027981
• 2586-89-2
• FT-0615777
• AKOS015842686
• UNII-ASI2RQ5WEI
• KLYHSJRCIZOUHE-UHFFFAOYSA-N
• 3-Heptyne, 97%
• MFCD00039960
• DTXCID00103000

• MDL： MFCD00039960
• Inchi： 1S/C7H12/c1-3-5-7-6-4-2/h3-5H2,1-2H3
• InChI Key： KLYHSJRCIZOUHE-UHFFFAOYSA-N
• SMILES： C(C)CC#CCC

Computed Properties

• Exact Mass: 96.09396
• Monoisotopic Mass: 96.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 78.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.741 g/mL at 25 °C(lit.)
• Melting Point: -130.5°C
• Boiling Point: 105-106 °C(lit.)
• Flash Point: Fahrenheit: 3.2 ° f
  Celsius: -16 ° c
  
• Refractive Index: n20/D 1.4225(lit.)
• PSA: 0
• LogP: 2.19990
• Solubility: Not available

3-Heptyne Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 3295 3/PG 1
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R11-R36/37/38
• Safety Term：S16;S23;S33;S62
• HazardClass：3